Cas no 1220174-17-3 (4-(2-bromo-4-methoxyphenoxy)piperidine)

• Product Name: 4-(2-bromo-4-methoxyphenoxy)piperidine
• CAS No: 1220174-17-3
• MF: C₁₂H₁₆BrNO₂
• MW: 286.164942741394
• CID: 6021224
• PubChem ID: 56830635
• Update Time: 2025-06-08

4-(2-bromo-4-methoxyphenoxy)piperidine Chemical and Physical Properties

Names and Identifiers

• 4-(2-bromo-4-methoxyphenoxy)piperidine
• Piperidine, 4-(2-bromo-4-methoxyphenoxy)-
• EN300-1914871
• 1220174-17-3

• Inchi： 1S/C12H16BrNO2/c1-15-10-2-3-12(11(13)8-10)16-9-4-6-14-7-5-9/h2-3,8-9,14H,4-7H2,1H3
• InChI Key： IXSIAXRBYZTYPE-UHFFFAOYSA-N
• SMILES： N1CCC(OC2=CC=C(OC)C=C2Br)CC1

Computed Properties

• Exact Mass: 285.03644g/mol
• Monoisotopic Mass: 285.03644g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 30.5Ų

Experimental Properties

• Density: 1.348±0.06 g/cm3(Predicted)
• Boiling Point: 365.1±42.0 °C(Predicted)
• pka: 9.70±0.10(Predicted)

Additional information on 4-(2-bromo-4-methoxyphenoxy)piperidine

4-(2-Bromo-4-methoxyphenoxy)piperidine: An Overview of CAS No. 1220174-17-3

4-(2-Bromo-4-methoxyphenoxy)piperidine, with the CAS number 1220174-17-3, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a piperidine ring and a substituted phenoxy group. These characteristics make it a valuable scaffold for the development of novel therapeutic agents and as a key intermediate in the synthesis of various bioactive molecules.

The chemical structure of 4-(2-bromo-4-methoxyphenoxy)piperidine consists of a piperidine ring attached to a 2-bromo-4-methoxyphenyl group through an ether linkage. The bromine atom and the methoxy group on the phenyl ring contribute to the compound's reactivity and biological activity, making it an attractive candidate for further modification and optimization in drug discovery efforts.

Recent studies have highlighted the potential of 4-(2-bromo-4-methoxyphenoxy)piperidine in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that derivatives of this compound exhibit potent anti-inflammatory properties. These derivatives have been found to inhibit key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX), thereby reducing inflammation and associated pain.

In addition to its anti-inflammatory potential, 4-(2-bromo-4-methoxyphenoxy)piperidine has also been explored for its neuroprotective effects. A study conducted by researchers at the University of California, Los Angeles (UCLA) demonstrated that certain derivatives of this compound can protect neuronal cells from oxidative stress and apoptosis. This finding suggests that 4-(2-bromo-4-methoxyphenoxy)piperidine may have applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The synthetic accessibility of 4-(2-bromo-4-methoxyphenoxy)piperidine has further contributed to its appeal in pharmaceutical research. The compound can be synthesized through a multi-step process involving nucleophilic substitution reactions and ring formation. This synthetic route allows for the introduction of various functional groups, enabling chemists to fine-tune the properties of the final product for specific therapeutic applications.

In terms of pharmacokinetics, preliminary studies have indicated that 4-(2-bromo-4-methoxyphenoxy)piperidine exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. These properties are crucial for ensuring that the compound reaches its intended target in the body and remains active for an appropriate duration. Further optimization through structure-activity relationship (SAR) studies is ongoing to enhance these pharmacokinetic parameters.

The safety profile of 4-(2-bromo-4-methoxyphenoxy)piperidine is another important aspect being investigated. Preclinical toxicity studies have shown that this compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, more extensive clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

In conclusion, 4-(2-bromo-4-methoxyphenoxy)piperidine, identified by CAS No. 1220174-17-3, represents a promising lead compound in the development of new therapeutic agents. Its unique chemical structure, coupled with its potential anti-inflammatory and neuroprotective properties, makes it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its biological activities and mechanisms of action, this compound is likely to play a significant role in advancing our understanding and treatment of various diseases.